Cas no 1497825-27-0 (6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1497825-27-0
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 5578114
• Update Time: 2025-06-09

6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(2,5-dichlorophenyl)-
• 6-(2,5-dichlorophenyl)pyrimidine-2,4(1h,3h)-dione
• 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H6Cl2N2O2/c11-5-1-2-7(12)6(3-5)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16)
• InChI Key： DIROVYPETRQYPH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC(Cl)=CC=C2Cl)=CC(=O)N1

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• pka: 6.85±0.10(Predicted)

Additional information on 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 1497825-27-0)

6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione, identified by its Chemical Abstracts Service (CAS) number 1497825-27-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of chlorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a versatile scaffold for synthetic chemists and pharmacologists.

The structural framework of 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione consists of a pyrimidine core fused with a phenyl ring substituted with two chlorine atoms. This arrangement not only imparts rigidity to the molecule but also enhances its interactions with biological targets. The dione functionality at the 2 and 4 positions further contributes to its reactivity and potential for further derivatization, enabling the design of novel analogs with tailored pharmacological properties.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been extensively explored for their potential in treating various diseases, including cancer, infectious disorders, and inflammatory conditions. The dichlorophenyl substitution pattern in 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione has been particularly noted for its ability to modulate enzyme activity and interfere with key signaling pathways involved in pathogenesis.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed or dysregulated in diseases like cancer. For instance, studies have demonstrated that derivatives of 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione can exhibit potent inhibitory effects on tyrosine kinases, thereby disrupting aberrant signaling cascades that drive tumor growth and progression.

The dichlorophenyl moiety is particularly noteworthy for its ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature has been exploited in the design of small-molecule inhibitors that bind tightly to protein surfaces, effectively blocking the function of disease-causing enzymes. Additionally, the dione groups provide opportunities for further chemical modification through oxidation-reduction reactions or nucleophilic additions, allowing for the creation of libraries of compounds with diverse pharmacological profiles.

Recent advancements in computational chemistry have further enhanced the utility of 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and its target proteins at an atomic level of detail. These insights have guided the rational design of next-generation inhibitors with improved potency and selectivity. Furthermore, virtual screening techniques have enabled high-throughput identification of derivatives with enhanced binding affinities and reduced toxicity profiles.

The pharmaceutical industry has taken note of these developments and has incorporated 6-(2,5-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione into several drug development pipelines. Preclinical studies have shown promising results in animal models for various therapeutic indications. These studies not only highlight its potential as an anti-cancer agent but also suggest its utility in addressing other diseases characterized by abnormal enzymatic activity or signaling pathways.

From a synthetic chemistry perspective,6-(2,5-dichlorophenyl)pyrimidine-2 H -4 H -dione serves as a versatile building block for constructing more complex molecules. Its accessibility through multi-step synthetic routes makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics. The ability to introduce various functional groups while maintaining the core pyrimidine-dione scaffold allows for rapid exploration of structure-activity relationships (SAR).

The growing body of literature on pyrimidine derivatives underscores their importance in modern drug discovery. As our understanding of disease mechanisms continues to evolve,6-(2 H , 4 H -DIONE) will likely play an increasingly pivotal role in developing innovative treatments. Its unique structural features offer a rich foundation for designing molecules that can modulate biological processes with high precision.

In conclusion,6-( 25-DICHLOROPHENYL )PYRIMIDINE -24 ( 1 H , 3 H ) -DIONE ( CAS NO . 1497825 -27 -0 ) stands out as a valuable compound with significant potential in pharmaceutical research . Its structural attributes , combined with recent advances in synthetic and computational methods,make it an indispensable tool for scientists striving to develop next-generation therapeutics . As research progresses,this molecule is poised to contribute further breakthroughs across multiple therapeutic areas .